(S)-4-Methylpyrrolidin-2-one
Overview
Description
(S)-4-Methylpyrrolidin-2-one, also known as N-Methylpyrrolidone (NMP), is a highly polar organic compound that is commonly used as a solvent in various industrial applications. Its unique properties make it an excellent solvent for a wide range of organic and inorganic compounds, making it an essential tool for many scientific research applications. In
Scientific Research Applications
Pharmaceuticals
“(S)-4-Methylpyrrolidin-2-one” could be used in the pharmaceutical industry. It could be involved in the synthesis of various drugs or serve as a solvent in drug formulation . Its properties might be beneficial for enhancing the bioavailability of certain drugs or for controlled drug delivery systems .
Chemical Synthesis
This compound could play a significant role in chemical synthesis. It might be used as a solvent or a reagent in various chemical reactions .
Material Science
In the field of material science, “(S)-4-Methylpyrrolidin-2-one” might be used in the synthesis or modification of various materials . It could contribute to the development of new materials with enhanced properties such as strength, durability, or specific functionalities .
Biochemistry
“(S)-4-Methylpyrrolidin-2-one” could have applications in biochemistry. It might be used in the study of various biological processes or in the development of biochemical assays . It could also be involved in the synthesis of bioactive compounds or biomaterials .
Environmental Science
This compound could be used in environmental science for the treatment or analysis of environmental samples . It might be involved in the removal of pollutants or in the assessment of environmental conditions .
Nanotechnology
“(S)-4-Methylpyrrolidin-2-one” could have potential applications in nanotechnology. It might be used in the synthesis of nanoparticles or in the development of nanoscale devices or systems . Its properties could be beneficial for controlling the size, shape, or functionality of the nanoparticles .
Agriculture
In agriculture, “(S)-4-Methylpyrrolidin-2-one” could be used in the development of agrochemicals or in the treatment of crops . It might contribute to improving crop yield, pest resistance, or nutrient content .
Food Industry
Finally, “(S)-4-Methylpyrrolidin-2-one” could have applications in the food industry. It might be used in food processing, preservation, or packaging . It could contribute to enhancing the quality, safety, or shelf-life of food products .
properties
IUPAC Name |
(4S)-4-methylpyrrolidin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO/c1-4-2-5(7)6-3-4/h4H,2-3H2,1H3,(H,6,7)/t4-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRKRGYRYEQYTOH-BYPYZUCNSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(=O)NC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CC(=O)NC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40434027 |
Source
|
| Record name | (S)-4-Methylpyrrolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40434027 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
99.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-4-Methylpyrrolidin-2-one | |
CAS RN |
31551-66-3 |
Source
|
| Record name | (S)-4-Methylpyrrolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40434027 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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